2-[4-(acetylamino)phenoxy]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-(4-acetamidophenoxy)-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C18H20N2O3/c1-3-14-6-4-5-7-17(14)20-18(22)12-23-16-10-8-15(9-11-16)19-13(2)21/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: TZFATADAFINUBG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

2-[4-(acetylamino)phenoxy]-N-(2-ethylphenyl)acetamide, also known as ACPA, is a chemical compound that has been widely studied for its potential therapeutic applications. ACPA belongs to a class of compounds called cannabinoids, which are naturally occurring compounds found in the cannabis plant. ACPA has been shown to have a range of effects on the body, including anti-inflammatory, analgesic, and neuroprotective effects.

Mechanism of Action

2-[4-(acetylamino)phenoxy]-N-(2-ethylphenyl)acetamide exerts its effects on the body by interacting with the endocannabinoid system, which is a complex signaling system that plays a role in a wide range of physiological processes. This compound binds to and activates a specific type of cannabinoid receptor known as CB1 receptors, which are found primarily in the brain and central nervous system. This activation leads to a range of effects on the body, including pain relief, inflammation reduction, and neuroprotection.
Biochemical and physiological effects:
This compound has a range of biochemical and physiological effects on the body. In addition to its effects on pain, inflammation, and neuroprotection, this compound has also been shown to have effects on appetite, mood, and cognition. These effects are thought to be due to this compound's ability to modulate the activity of various neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(acetylamino)phenoxy]-N-(2-ethylphenyl)acetamide in lab experiments is that it is a well-characterized compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using this compound in lab experiments is that its effects may vary depending on the experimental conditions, such as the dose used and the route of administration.

Future Directions

There are several potential future directions for research on 2-[4-(acetylamino)phenoxy]-N-(2-ethylphenyl)acetamide. One area of research could focus on the development of new pain medications based on this compound. Another area of research could focus on the use of this compound as a treatment for neurodegenerative diseases. Additionally, further research could be done to understand the effects of this compound on other physiological processes, such as appetite and mood.

Synthesis Methods

2-[4-(acetylamino)phenoxy]-N-(2-ethylphenyl)acetamide can be synthesized using a variety of methods, including chemical synthesis and biosynthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while biosynthesis involves the use of living organisms to produce the compound. One common method for synthesizing this compound is through the reaction of 4-aminophenol with 2-ethylphenylacetyl chloride in the presence of a base.

Scientific Research Applications

2-[4-(acetylamino)phenoxy]-N-(2-ethylphenyl)acetamide has been extensively studied for its potential therapeutic applications. One area of research has focused on the use of this compound as a treatment for pain and inflammation. This compound has been shown to have potent analgesic and anti-inflammatory effects, making it a promising candidate for the development of new pain medications.
Another area of research has focused on the use of this compound as a neuroprotective agent. This compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. These effects may be due to this compound's ability to modulate the activity of certain neurotransmitter systems in the brain.